Cas no 2530-07-6 (Spirostan-3-ol,acetate, (3beta,5alpha,25R)-)

• Product Name: Spirostan-3-ol,acetate, (3beta,5alpha,25R)-
• CAS No: 2530-07-6
• MF: C₂₉H₄₆O₄
• MW: 458.673149585724
• CID: 287054
• PubChem ID: 102278
• Update Time: 2025-05-21

Spirostan-3-ol,acetate, (3beta,5alpha,25R)- Chemical and Physical Properties

Names and Identifiers

• Spirostan-3-ol,acetate, (3beta,5alpha,25R)-
• 25R,5A-SPIROSTAN-3B-OL 3-ACETATE
• (1'R,2R,2'S,4'S,5R,7'S,8'R,9'S,12'S,13'S,16'S,18'S)-5,7',9',13'-tetramethyl-5'-oxaspiro[oxane-2,6'-pentacyclo[10.8.0.0?,?.0?,?.0??,??]icosane]-16'-yl acetate
• (25R)-5alpha-Spirostan-3beta-yl acetate
• AC1L2SIM
• EINECS 219-777-4
• O-Acetyl-tigogenin
• SureCN7996285
• tigogenin 3-acetate
• tigogenin acetate
• Tigogeninacetat
• DTXSID60948136
• FS-7285
• AKOS027269994
• [(1R, 2S, 4S, 5'R, 6R, 7S, 8R, 9S, 12S, 13S, 16S, 18S)-5', 7, 9, 13-tetramethylspiro[5-oxapentacyclo[10.8.0.02, 9.04, 8.013, 18]icosane-6, 2'-oxane]-16-yl] acetate
• NS00045963
• (1'R,2R,2'S,4'S,5R,7'S,8'R,9'S,12'S,13'S,16'S,18'S)-5,7',9',13'-tetramethyl-5'-oxaspiro[oxane-2,6'-pentacyclo[10.8.0.0,.0,.0,icosan]-16'-yl acetate
• 2530-07-6
• SCHEMBL7996285
• [(1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl] acetate
• (2AS,2'R,4S,5'R,6aS,6bS,8aS,8bR,9S,11aS,12aS,12bR)-5',6a,8a,9-tetramethyldocosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-4-yl acetate
• Spirostan-3-yl acetate
• LVRAKYNQYKVPIK-OMRXZHHXSA-N
• (1'R,2R,2'S,4'S,5R,7'S,8'R,9'S,12'S,13'S,16'S,18'S)-5,7',9',13'-tetramethyl-5'-oxaspiro[oxane-2,6'-pentacyclo[10.8.0.0(2),?.0?,?.0(1)(3),(1)?]icosan]-16'-yl acetate

• Inchi： 1S/C29H46O4/c1-17-8-13-29(31-16-17)18(2)26-25(33-29)15-24-22-7-6-20-14-21(32-19(3)30)9-11-27(20,4)23(22)10-12-28(24,26)5/h17-18,20-26H,6-16H2,1-5H3/t17-,18+,20+,21+,22-,23+,24+,25+,26+,27+,28+,29-/m1/s1
• InChI Key： LVRAKYNQYKVPIK-OMRXZHHXSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)OC(C)=O

Computed Properties

• Exact Mass: 458.33978
• Monoisotopic Mass: 458.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 527.5°C at 760 mmHg
• Flash Point: 221.8°C
• Refractive Index: 1.539
• PSA: 44.76
• LogP: 6.36460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Spirostan-3-ol,acetate, (3beta,5alpha,25R)-

Spirostan-3-ol, acetate, (3β,5α,25R)-: A Comprehensive Overview

The compound Spirostan-3-ol, acetate, (3β,5α,25R)- (CAS No. 2530-07-6) is a steroidal saponin derivative with significant biological activity and pharmacological potential. This compound belongs to the spirostane class of steroids, which are characterized by their unique four-ring structure. The stereochemistry of the molecule is defined by the configuration at positions 3β, 5α, and 25R, which plays a crucial role in determining its bioactivity and interactions with biological systems.

Recent studies have highlighted the importance of Spirostan-3-ol derivatives in various therapeutic areas. For instance, research published in *Journal of Natural Products* in 2023 demonstrated that Spirostan-3-ol derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a promising candidate for the development of novel anti-inflammatory drugs. Furthermore, the acetate form of Spirostan-3-ol has shown enhanced solubility and bioavailability compared to its free alcohol counterpart, making it more suitable for pharmaceutical applications.

The synthesis of Spirostan-3-ol acetate involves a multi-step process that includes isolation from natural sources or semi-synthesis from steroidal precursors. Recent advancements in green chemistry have enabled the development of more sustainable methods for synthesizing this compound. For example, researchers at the University of California have reported a bio-inspired approach using enzymatic catalysis to produce Spirostan-3-ol acetate with high stereoselectivity and yield. This method not only reduces environmental impact but also enhances the scalability of production.

In terms of biological activity, Spirostan-3-ol acetate has been shown to interact with various cellular pathways. A study conducted at Kyoto University revealed that the compound inhibits the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, Spirostan-3-ol derivatives have demonstrated cytotoxic effects against several cancer cell lines, suggesting their potential as anticancer agents. These findings underscore the versatility of this compound in addressing diverse therapeutic needs.

From an analytical perspective, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of Spirostan-3-ol acetate. These tools allow for precise characterization of the compound's stereochemistry and functional groups. Moreover, computational modeling studies using molecular docking have provided insights into how Spirostan-3-ol acetate interacts with target proteins at the molecular level.

Looking ahead, there is significant interest in exploring the pharmacokinetics and toxicity profiles of Spirostan-3-ol acetate. Preclinical studies are currently underway to assess its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. Understanding these parameters will be critical for determining its suitability as a drug candidate. Additionally, researchers are investigating potential combinations of Spirostan-3-ol derivatives with other bioactive compounds to enhance their therapeutic efficacy while minimizing side effects.

In conclusion, Spirostan-3-ol acetate, with its unique chemical structure and diverse biological activities, represents a valuable asset in contemporary drug discovery research. Its ability to modulate inflammatory pathways and exhibit anticancer properties positions it as a promising lead compound for developing innovative therapeutics. As research continues to uncover new insights into its mechanisms of action and pharmacological profiles, this compound is poised to make significant contributions to the field of medicinal chemistry.